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Compound of Interest

2-Hydroxy-3-
Compound Name:
(hydroxymethyl)benzonitrile

Cat. No.: B14902838

Get Quote

Executive Summary & Chemical Identity

2-Hydroxy-3-(hydroxymethyl)benzonitrile (CAS 1261450-43-4) is a specialized
pharmaceutical intermediate primarily employed in the synthesis of benzoxaborole

therapeutics.[1][2][3][4][5] This class of boron-containing compounds has gained significant
traction in medicinal chemistry following the FDA approvals of Tavaborole (Kerydin) and
Crisaborole (Eucrisa).[1]

This specific intermediate—characterized by adjacent hydroxyl and hydroxymethyl groups on a
benzonitrile scaffold—serves as a critical "closing" precursor.[1] Upon reaction with boron
electrophiles, it cyclizes to form the stable oxaborole ring system, a pharmacophore known for
its unique ability to engage biological targets via reversible covalent bonding (e.g., with serine
or threonine residues in enzyme active sites).[1]

Chemical Profile
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Property Specification

CAS Number 1261450-43-4

IUPAC Name 2-Hydroxy-3-(hydroxymethyl)benzonitrile
Molecular Formula CsH7NO:2

Molecular Weight 149.15 g/mol

Nitrile (-CN), Phenolic Hydroxyl (-OH), Benzylic

Key Functional Groups
Alcohol (-CH20H)

Appearance White to off-white crystalline powder

Soluble in DMSO, Methanol, Ethyl Acetate;

Solubility ) ]
Sparingly soluble in Water

Market Landscape: Suppliers & Pricing

Unlike commodity chemicals, CAS 1261450-43-4 is a niche building block.[1] It is not typically
held in multi-kilogram stock by generalist distributors but is available through specialized
medicinal chemistry vendors and CROs (Contract Research Organizations).[1]

Validated Supplier Tiering

The following vendors have been identified as reliable sources based on catalog listings and
chemical structure capability.
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Supplier Category

Vendor Name

- Estimated Lead
Availability Model

Time
Tier 1: Stocking Catalog Stock (mg to
o BLD Pharm 1-2 Weeks
Distributors g scale)
ChemScene Catalog Stock 1-2 Weeks
] ] Frequent Stock /
Tier 2: Aggregators Combi-Blocks ) ) 2-3 Weeks
Rapid Synthesis
) Custom Synthesis /
BOC Sciences 4-6 Weeks
Bulk
Tier 3: Sourcing ] S Third-party Sourcing ]
Fisher Scientific Variable

Agents

(via partners)

Pricing Analysis (2025/2026 Estimates)

Pricing for this intermediate is highly volume-dependent due to the complexity of maintaining

the hydroxymethyl group without over-oxidation during synthesis.[1]

. Estimated Price . Procurement
Pack Size Unit Cost ($/g)
Range (USD) Strategy
R&D Screening: Buy
100 mg $85 - $120 $850 - $1,200 for immediate assay
needs.[1]
Hit-to-Lead: Validate
1lg $450 - $650 $450 - $650 ,
synthetic route.[1]
Process Dev: Request
10g $2,500 - $3,500 $250 - $350 "Custom Synthesis"
quote.[1]
Pilot Scale: Requires
100 g+ Inquire < $150 dedicated batch

production.[1]
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Procurement Advisory: For quantities >5g, do not purchase pre-packaged catalog units.
Request a custom synthesis quote (FTE or Fee-for-Service) from Tier 2 vendors to reduce unit

cost by 40-60%.[1]

Technical Specification & Quality Assurance (QC)

To ensure scientific integrity, every batch must be validated against a "Self-Validating" QC
protocol. The unique combination of a nitrile, phenol, and benzylic alcohol requires specific
checks to rule out common impurities (e.g., oxidation to aldehyde/acid or dehydration).[1]

QC Protocol: The "Triad" Verification

e 1H NMR (Proton Nuclear Magnetic Resonance):

o Diagnostic Signal 1: Benzylic Methylene (-CH20H).[1] Look for a singlet or doublet around
04.6-4.8 ppm.[1]

o Diagnostic Signal 2: Phenolic Hydroxyl (-OH).[1] Broad singlet, typically 4 9.0 - 11.0 ppm
(solvent dependent, e.g., DMSO-ds).[1]

o Impurity Check: Watch for aldehyde protons (~6 10.0 ppm) indicating oxidation of the
hydroxymethyl group.[1]

e FT-IR (Fourier Transform Infrared Spectroscopy):

o Nitrile Stretch: A sharp, distinct band at ~2220-2240 cm~1.[1] This confirms the integrity of
the cyano group.[1]

o Hydroxyl Stretch: Broad band at 3200-3500 cm~1.[1]
e HPLC (High-Performance Liquid Chromatography):

o Method: Reverse Phase (C18 column).[1]
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o Mobile Phase: Water (0.1% TFA) / Acetonitrile gradient.[1]
o Detection: UV at 210 nm and 254 nm.[1]

o Acceptance Criteria: Purity = 97.0% (Area %).

Visualization: QC Decision Matrix
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Batch Receipt
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Figure 1: Analytical workflow for validating CAS 1261450-43-4 integrity prior to synthesis.
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Synthetic Application: The Benzoxaborole Pathway

The primary value of CAS 1261450-43-4 lies in its role as a scaffold for Benzoxaboroles.[1] The
2-hydroxy and 3-hydroxymethyl arrangement is the "lock” that accepts the boron "key."[1]

Mechanism of Action

o Activation: The benzylic alcohol is often protected or used directly depending on the
borylation conditions.[1]

» Borylation: The phenolic oxygen and the benzylic oxygen (after activation/deprotection)
coordinate with a boron reagent (e.g., B2Pinz or B(OH)3) to form the five-membered
oxaborole ring.[1]

e Result: A 7-cyano-1,3-dihydro-1-hydroxy-2,1-benzoxaborole derivative (numbering depends
on nomenclature conventions). The nitrile group at position 1 (of the benzene ring) provides
a handle for further functionalization (e.g., hydrolysis to amide/acid or reduction to amine).

Visualization: Synthetic Logic

CAS 1261450-43-4 o
(2-OH, 3-CH20H, 1-CN) + Boron Source Functionalization _______________

. . P 1
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///-V Transition State (Oxaborole Ring Closed) ': (e.g., Anti-infective) :
soron Reagent H—— 00— Eeeeeeeee lemooemmmoooooee |

(e.g., B2Pin2 / Cat.)

Click to download full resolution via product page

Figure 2: The role of CAS 1261450-43-4 in constructing the pharmacologically active
benzoxaborole core.

Handling & Storage Protocols

To maintain the "Self-Validating" status of your inventory, adherence to strict storage conditions
is required.[1] The benzylic alcohol moiety is susceptible to slow oxidation if exposed to air/light
over time.[1]

o Storage Temperature: 2—8°C (Refrigerated).
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e Atmosphere: Store under inert gas (Argon or Nitrogen).[1]

» Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress (hygroscopic
potential).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 4-Fluorobenzonitrile | C7H4FN | CID 14517 - PubChem [pubchem.ncbi.nim.nih.gov]
. 2-Hydroxy-6-(hydroxymethyl)benzonitrile| BLD Pharm [bldpharm.com]

. 890038-13-8|4-(Hydroxymethyl)-3-methoxybenzonitrile|BLD Pharm [bldpharm.com]
. 4198-90-7|4-Hydroxy-3,5-dimethylbenzonitrile|BLD Pharm [bldpharm.com]

. 1261439-08-0]4-Cyano-2-hydroxybenzyl alcohol|BLD Pharm [bldpharm.com]

. Pleuromutilin | C22H3405 | CID 9886081 - PubChem [pubchem.ncbi.nim.nih.gov]

°
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. 4-(4-Hydroxy-3-(hydroxymethyl)phenoxy)benzonitrile | C14H11NOS3 | CID 135391074 -
PubChem [pubchem.ncbi.nim.nih.gov]
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[https://www.benchchem.com/product/b14902838/docs#technical-procurement-quality-
assurance-guide-2-hydroxy-3-hydroxymethyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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